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4-aroylquinolines
4-Arylquinolines are a class of organic compounds with the general structure C9H7NO2, where an aryl group replaces one of the hydrogen atoms on the quinoline ring. These molecules feature aromatic properties and exhibit diverse biological activities due to their unique structural features.
Typically synthesized via Friedel-Crafts alkylation or electrophilic aromatic substitution reactions, 4-arylquinolines are known for their potential in various applications such as pharmaceuticals and materials science. In the pharmaceutical field, these compounds show promise as antiviral agents, anticancer drugs, and inhibitors of enzymes like tyrosine kinase.
Structurally, the presence of a quinoline ring confers lipophilic characteristics, while the aryl group can be varied to introduce different functional groups or alter pharmacological properties. Due to their structural diversity, 4-arylquinolines are attractive targets for medicinal chemists seeking new drug leads.
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The Therapeutic and Pharmacological Significance of Aspirin in Modern MedicineThe Therapeutic and Pharmacological Significance of Aspirin in Modern Medicine Introduction Aspirin, a cornerstone of modern pharmacology, has been a trusted remedy for centuries. Its versatility lies in its dual role as an anti-inflammatory and anticoagulant agent, making it invaluable in treating various conditions from pain management to cardiovascular diseases. Historical Background The his...
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Triethylene Glycol: A Potential Excipient in Pharmaceutical FormulationsTriethylene Glycol: A Potential Excipient in Pharmaceutical Formulations Introduction to Triethylene Glycol as an Excipient Triethylene glycol (TEG), also known as 2,2,3-trimethoxypropanol or glycerol tri(methyl ether), is a versatile chemical compound with applications in various industries, including pharmaceuticals, cosmetics, and food additives. In the context of pharmaceutical formulations, ...
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Duocarmycin DM free base Cas No: 1116745-06-2